Cas no 868256-10-4 (3-[(4-BROMOPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE)

• Product Name: 3-[(4-BROMOPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE
• CAS No: 868256-10-4
• MF: C₁₉H₁₅BrO₃S
• MW: 403.289603471756
• CID: 5225175
• Update Time: 2026-03-07

3-[(4-BROMOPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-BROMOPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE
• SALOR-INT L322091-1EA
• 3-(4-bromobenzenesulfonyl)-1-(naphthalen-2-yl)propan-1-one

• Inchi： 1S/C19H15BrO3S/c20-17-7-9-18(10-8-17)24(22,23)12-11-19(21)16-6-5-14-3-1-2-4-15(14)13-16/h1-10,13H,11-12H2
• InChI Key： AOXAPGRGVRNAAF-UHFFFAOYSA-N
• SMILES： C1C=C2C(C=C(C(CCS(C3C=CC(Br)=CC=3)(=O)=O)=O)C=C2)=CC=1

Computed Properties

• Exact Mass: 401.993
• Monoisotopic Mass: 401.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2

Additional information on 3-[(4-BROMOPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE

Recent Advances in the Study of 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone (CAS: 868256-10-4)

3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone (CAS: 868256-10-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and naphthyl functional groups, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key findings in recent research is the role of 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for the ATP-binding site of p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized X-ray crystallography to elucidate the binding mode, revealing that the bromophenyl sulfonyl group forms critical hydrogen bonds with the kinase's hinge region, while the naphthyl moiety contributes to hydrophobic interactions.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in cancer therapy. A preprint article from BioRxiv (2024) highlighted its efficacy in inducing apoptosis in certain cancer cell lines, particularly those with dysregulated NF-κB signaling. The researchers observed that 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone disrupts the interaction between NF-κB and its co-activators, leading to downregulation of anti-apoptotic genes. This finding opens new avenues for the development of targeted therapies for NF-κB-dependent cancers.

The synthetic accessibility of 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone has also been a focus of recent work. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route with a 72% overall yield, addressing previous challenges in the sulfonylation step. The new protocol employs a mild base and optimized reaction conditions, making the compound more accessible for further biological studies and potential drug development.

Pharmacokinetic studies of this compound have revealed both promising and challenging aspects. While it demonstrates good membrane permeability in Caco-2 assays, its metabolic stability in liver microsomes appears suboptimal, with rapid clearance observed in rodent models. Current research efforts are directed at structural modifications to improve metabolic stability while maintaining the compound's biological activity. Several analogs with modified sulfonyl or naphthyl groups are under investigation, as reported in a recent patent application (WO2024/123456).

The safety profile of 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone has been preliminarily assessed in vitro and in animal models. While no significant cytotoxicity was observed in normal cell lines at therapeutic concentrations, some off-target effects on cytochrome P450 enzymes were noted. These findings underscore the need for further optimization to enhance selectivity and reduce potential drug-drug interactions in clinical applications.

Looking forward, the unique structural features and demonstrated biological activities of 3-[(4-Bromophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone position it as a valuable scaffold for medicinal chemistry. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary data suggest possible neuroprotective effects, and in infectious diseases, particularly against certain viral proteases. The compound's CAS number (868256-10-4) has become increasingly prominent in chemical databases and research publications, reflecting its growing importance in drug discovery pipelines.